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Compound of Interest

Compound Name: Ethylene glycol-13C2

Cat. No.: B026584

This technical guide provides essential information on Ethylene glycol-13C2, a stable isotope-
labeled compound valuable for a range of scientific applications. Designed for researchers,
scientists, and professionals in drug development, this document outlines the compound's core
properties, summarizes its key applications, and presents a logical workflow for one of its
common uses.

Core Properties of Ethylene Glycol-13C2

Ethylene glycol-13C2 is a form of ethylene glycol where the two carbon atoms have been
replaced with the stable isotope carbon-13. This isotopic labeling allows for the tracking and
guantification of the molecule in various experimental settings.

Property Value References
CAS Number 104700-12-1 [11[21[3][4]
Molecular Formula 13C2H602 [1112]
Molecular Weight 64.09 g/mol [11[2]

ETHYLENE-13C2 GLYCOL,
Synonyms ETHYLENE GLYCOL (1,2- [1][2]
13C2)

Applications in Research and Development
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The presence of the carbon-13 isotope makes Ethylene glycol-13C2 a versatile tool in several
scientific domains. Its primary applications include:

Tracer in Metabolic Studies: The stable isotope label allows researchers to trace the
metabolic fate of ethylene glycol and its derivatives within biological systems.[2] This is
crucial for understanding metabolic pathways and the effects of various compounds on
cellular metabolism.

Internal Standard for Quantitative Analysis: In analytical techniques such as Nuclear
Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid
Chromatography-Mass Spectrometry (LC-MS), Ethylene glycol-13C2 can be used as an
internal standard.[2] Its distinct mass allows for accurate quantification of its unlabeled
counterpart in complex samples.

Chemical Synthesis: It serves as an isotopically labeled cross-linker in chemical synthesis.[1]
The carbon-13 label provides a means to analyze the behavior and mechanisms of chemical
reactions.[1]

Nuclear Physics Research: In the field of nuclear physics, it is utilized as a polarized nuclear
target in scattering experiments involving intermediate energy hadrons and 13C.[1]

Methodological Overview

While specific experimental protocols are highly dependent on the research question and
instrumentation, the following provides a general overview of the methodologies for key
applications.

Use as an Internal Standard in Quantitative Analysis

A common application of Ethylene glycol-13C2 is as an internal standard for the quantification
of unlabeled ethylene glycol in a sample. The general workflow for this application is as follows:

o Standard Preparation: A stock solution of Ethylene glycol-13C2 with a precisely known
concentration is prepared.

o Sample Spiking: A known volume of the internal standard stock solution is added to the
experimental samples, calibration standards, and quality control samples.
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o Sample Preparation: The samples are then processed according to the specific requirements
of the analytical method (e.g., extraction, derivatization).

 Instrumental Analysis: The prepared samples are analyzed using an appropriate instrument,
such as a GC-MS or LC-MS. The instrument is set to monitor the mass-to-charge ratio (m/z)
of both the unlabeled ethylene glycol and the 13C-labeled internal standard.

o Data Analysis: The ratio of the peak area of the analyte (unlabeled ethylene glycol) to the
peak area of the internal standard (Ethylene glycol-13C2) is calculated. This ratio is then
used to determine the concentration of the analyte in the unknown samples by comparing it
to a calibration curve.

The following diagram illustrates the logical workflow for using Ethylene glycol-13C2 as an
internal standard.
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Workflow for using Ethylene glycol-13C2 as an internal standard.

Disclaimer: The experimental methodologies described are for illustrative purposes only.
Researchers should develop and validate specific protocols tailored to their experimental
needs and available instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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